Cas no 2137970-53-5 (2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride)

• Product Name: 2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride
• CAS No: 2137970-53-5
• CID: 4640456
• Update Time: 2025-11-01

2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride

Additional information on 2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride

Comprehensive Overview of 2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride (CAS No. 2137970-53-5)

The compound 2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride (CAS No. 2137970-53-5) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. This imidazo[4,5-b]pyridine derivative is characterized by its unique structural framework, which combines a pyridine ring fused with an imidazole moiety. The presence of a carboxylic acid group and a hydrochloride salt further enhances its solubility and reactivity, making it a valuable intermediate in drug discovery and development.

In recent years, the interest in imidazo[4,5-b]pyridine derivatives has surged due to their diverse biological activities. Researchers are particularly intrigued by their potential applications in targeting kinase inhibitors, anticancer agents, and anti-inflammatory compounds. The 2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride scaffold is often explored for its ability to modulate enzymatic pathways, making it a focal point in medicinal chemistry and biopharmaceutical studies.

The synthesis of CAS No. 2137970-53-5 involves multi-step organic reactions, including cyclization and functional group transformations. Its hydrochloride form ensures improved stability and handling, which is critical for laboratory and industrial applications. The compound's molecular weight, melting point, and solubility profile are key parameters that researchers consider when designing experiments or formulations.

One of the most frequently asked questions in scientific forums is: "What are the applications of 2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride in drug discovery?" This compound is often utilized as a building block for synthesizing more complex molecules, particularly those targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its versatility has also sparked interest in computational chemistry, where in silico studies predict its binding affinities and pharmacokinetic properties.

Another trending topic is the role of imidazo[4,5-b]pyridine derivatives in personalized medicine. With advancements in genomics and proteomics, researchers are exploring how these compounds can be tailored to individual patient profiles. The 2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride framework is being investigated for its potential in targeted therapy, especially in diseases with high genetic variability.

From an industrial perspective, the demand for high-purity CAS No. 2137970-53-5 is growing, driven by its use in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of pharmaceutical companies and research institutions. Quality control measures, such as HPLC and NMR analysis, are essential to ensure the compound's consistency and efficacy.

In conclusion, 2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride (CAS No. 2137970-53-5) represents a promising area of research with broad applications in drug development and biotechnology. Its structural uniqueness and functional versatility make it a valuable asset for scientists exploring new therapeutic avenues. As the field of precision medicine evolves, this compound is likely to play an increasingly important role in shaping future treatments.